Cas no 1152593-53-7 (2-(N-methyl3-chlorobenzenesulfonamido)acetic acid)

• Product Name: 2-(N-methyl3-chlorobenzenesulfonamido)acetic acid
• CAS No: 1152593-53-7
• MF: C₉H₁₀ClNO₄S
• MW: 263.698000431061
• CID: 5205834
• PubChem ID: 43084232
• Update Time: 2025-05-24

2-(N-methyl3-chlorobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(3-chlorophenyl)sulfonyl]-N-methyl-
• 2-(N-methyl3-chlorobenzenesulfonamido)acetic acid

• Inchi： 1S/C9H10ClNO4S/c1-11(6-9(12)13)16(14,15)8-4-2-3-7(10)5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： PEHSRJBDAYMGIB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(C1=CC=CC(Cl)=C1)(=O)=O)C

Additional information on 2-(N-methyl3-chlorobenzenesulfonamido)acetic acid

2-(N-Methyl-3-Chlorobenzenesulfonamido)Acetic Acid: A Comprehensive Overview

2-(N-Methyl-3-Chlorobenzenesulfonamido)Acetic Acid, with the CAS number 1152593-53-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with an acetic acid moiety. The presence of the methyl group and the chloro substituent on the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-(N-Methyl-3-Chlorobenzenesulfonamido)Acetic Acid involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of the sulfonamide intermediate, followed by the introduction of the acetic acid group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for research and industrial use.

One of the most notable applications of this compound is in drug discovery. The sulfonamide group is known for its ability to modulate enzyme activity, making it a promising candidate for designing therapeutic agents. Recent studies have explored its potential as an inhibitor of certain kinases, which are key targets in cancer treatment. Additionally, the compound's ability to act as a bioisostere has opened new avenues in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore.

In terms of physical properties, 2-(N-Methyl-3-Chlorobenzenesulfonamido)Acetic Acid exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various organic reactions, including coupling reactions and nucleophilic substitutions.

The latest research on this compound has focused on its role in agrochemicals. Its ability to inhibit specific plant pathogens has been investigated, suggesting potential applications in crop protection. Furthermore, studies have explored its environmental fate, indicating that it undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems.

In conclusion, 2-(N-Methyl-3-Chlorobenzenesulfonamido)Acetic Acid (CAS No: 1152593-53-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial settings.